Cas no 1024326-35-9 (2-Bromo-5-methoxy-4-propoxybenzoic acid)

• Product Name: 2-Bromo-5-methoxy-4-propoxybenzoic acid
• CAS No: 1024326-35-9
• MF: C₁₁H₁₃BrO₄
• MW: 289.122523069382
• MDL: MFCD12028116
• CID: 4677229
• Update Time: 2025-06-07

2-Bromo-5-methoxy-4-propoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-methoxy-4-propoxybenzoic acid
• STK500961
• BBL014054
• T2397
• 2-Bromo-5-methoxy-4-propoxybenzoic acid

• MDL： MFCD12028116
• Inchi： 1S/C11H13BrO4/c1-3-4-16-10-6-8(12)7(11(13)14)5-9(10)15-2/h5-6H,3-4H2,1-2H3,(H,13,14)
• InChI Key： OUJMPXRIJHPUSE-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC(=C(C=1)OCCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-Bromo-5-methoxy-4-propoxybenzoic acid

Introduction to 2-Bromo-5-methoxy-4-propoxybenzoic acid (CAS No. 1024326-35-9)

2-Bromo-5-methoxy-4-propoxybenzoic acid (CAS No. 1024326-35-9) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a bromine atom, a methoxy group, and a propoxy substituent on the benzene ring, along with a carboxylic acid functional group. These structural elements contribute to its diverse chemical properties and potential applications.

The synthesis of 2-Bromo-5-methoxy-4-propoxybenzoic acid typically involves multi-step reactions, starting from readily available starting materials. One common approach is the bromination of 5-methoxy-4-propoxybenzoic acid, followed by purification and characterization using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). The detailed synthetic route and optimization of reaction conditions have been extensively studied in recent literature, providing robust methods for large-scale production.

In the realm of pharmaceutical research, 2-Bromo-5-methoxy-4-propoxybenzoic acid has shown promise as a lead compound for the development of novel therapeutic agents. Its bromine substituent can be used as a handle for further functionalization, allowing for the exploration of a wide range of derivatives with potential biological activities. Recent studies have focused on its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines and tumor cell proliferation.

The methoxy and propoxy groups in 2-Bromo-5-methoxy-4-propoxybenzoic acid play crucial roles in modulating its solubility and lipophilicity, which are important parameters for drug design. These functional groups can enhance the compound's ability to cross biological membranes, thereby improving its bioavailability and efficacy. Additionally, the carboxylic acid group can form salts with various cations, making it suitable for formulation into different dosage forms such as tablets, capsules, and injectable solutions.

In materials science, 2-Bromo-5-methoxy-4-propoxybenzoic acid has been explored for its potential use in the development of advanced functional materials. Its unique combination of functional groups makes it an attractive candidate for applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). The bromine substituent can be used to fine-tune the electronic properties of these materials, while the methoxy and propoxy groups can enhance their processability and stability.

The environmental impact of 2-Bromo-5-methoxy-4-propoxybenzoic acid is another area of active research. Studies have been conducted to evaluate its biodegradability and ecotoxicity to ensure its safe use in various applications. Preliminary results suggest that this compound is relatively stable under environmental conditions but can be degraded by microbial action over time. However, further research is needed to fully understand its long-term environmental fate and effects.

In conclusion, 2-Bromo-5-methoxy-4-propoxybenzoic acid (CAS No. 1024326-35-9) is a multifaceted compound with a wide range of potential applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features provide a solid foundation for further exploration and development into novel products with significant commercial and scientific value. Ongoing research continues to uncover new insights into its properties and applications, making it an exciting area of study for scientists and researchers worldwide.